Cas no 2663787-29-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2663787-29-7
Molecular Formula:C7H7BBrFO2
Molecular Weight:232.842684984207
CID:5165399
PubChem ID:99770973
INDEX NAME NOT YET ASSIGNED Properties
Names and Identifiers
-
- AKOS037655666
- 3-(Bromomethyl)-5-fluorobenzeneboronic acid
- PS-9821
- 2663787-29-7
-
- InChIKey： SCMFXLLEVKMAJY-UHFFFAOYSA-N
- Inchi： 1S/C7H7BBrFO2/c9-4-5-1-6(8(11)12)3-7(10)2-5/h1-3,11-12H,4H2
- SMILES： BrCC1C=C(C=C(B(O)O)C=1)F
Computed Properties
- Exact Mass: 231.97065g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 231.97065g/mol
- Heavy Atom Count: 12
- Complexity: 147
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Boiling Point: 355.1±52.0 °C(Predicted)
- pka: 7.08±0.10(Predicted)
- Density: 1?+-.0.1 g/cm3(Predicted)
INDEX NAME NOT YET ASSIGNED Security Information
INDEX NAME NOT YET ASSIGNED Customs Data
- HS CODE：2931900090
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB598580-250mg |
3-(Bromomethyl)-5-fluorobenzeneboronic acid; . |
2663787-29-7 | 250mg |
€360.40 | |||
| Apollo Scientific | PC500738-250mg |
3-(Bromomethyl)-5-fluorobenzeneboronic acid |
2663787-29-7 | 250mg |
£180.00 | 2025-02-21 | ||
| Key Organics Ltd | PS-9821-1MG |
3-(Bromomethyl)-5-fluorobenzeneboronic acid |
2663787-29-7 | >95% | 1mg |
£37.00 | 2023-09-08 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Satyendra Kumar,Gyandshwar K. Rao,Arun Kumar,Mahabir P. Singh,Ajai Kumar Singh Dalton Trans., 2013,42, 16939-16948
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Emmanuelle Albalat,Philippe Telouk,Vincent Balter,Toshiyuki Fujii,Victor Paky Bondanese,Marie-Laure Plissonnier,Virginie Vlaeminck-Guillem,Justine Baccheta,Ndiémé Thiam,Pierre Miossec,Fabien Zoulim,Alain Puisieux,Francis Albarède J. Anal. At. Spectrom., 2016,31, 1047-1047
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Mariyappan Shanmugam,Chris A. Durcan,Bin Yu Nanoscale, 2012,4, 7399-7405
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5. Integration of aprotic CO2 reduction to oxalate at a Pb catalyst into a GDE flow cell configuration†Shih-Hsuan Lin,Elias Klemm Faraday Discuss., 2021,230, 360-374
-
D. Scott Bohle,Zhijie Chua,Inna Perepichka,Kristopher Rosadiuk RSC Adv., 2017,7, 8205-8219
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Markus Albrecht,Sören Schmid,Marita deGroot,Patrick Weis,Roland Fröhlich Chem. Commun., 2003, 2526-2527
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Sekar Karthi,Govindan Suresh Kumar,Easwaradas Kreedapathy Girija Mater. Adv., 2020,1, 3466-3475
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Jacqueline Y. Tyler,Xiao-Ming Xu Nanoscale, 2013,5, 8821-8836
-
Mingyuan Li,Ruibin Wang Org. Chem. Front., 2020,7, 2088-2106
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2663787-29-7)INDEX NAME NOT YET ASSIGNED
Purity:99%/99%
Quantity:250mg/1g
Price($):214/593